Cas no 2172547-76-9 (5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172547-76-9
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6482509
• PubChem ID: 165602393
• Update Time: 2025-05-20

5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594894
• 2172547-76-9

• Inchi： 1S/C12H19N3O2/c1-9(8-17-2)6-15-12(5-10-3-4-10)11(7-16)13-14-15/h7,9-10H,3-6,8H2,1-2H3
• InChI Key： LGDNNKTWGSWJJU-UHFFFAOYSA-N
• SMILES： O(C)CC(C)CN1C(=C(C=O)N=N1)CC1CC1

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57Ų

Additional information on 5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172547-76-9)

The compound 5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde, identified by its CAS No. 2172547-76-9, represents a sophisticated heterocyclic aldehyde with significant potential in pharmaceutical and agrochemical research. Its molecular structure features a 1,2,3-triazole core, a cyclopropylmethyl substituent, and a 3-methoxy-2-methylpropyl side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its unique structural attributes, which align with current trends in drug discovery, such as fragment-based design and click chemistry applications.

In recent years, the demand for triazole derivatives has surged, driven by their broad-spectrum biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The 1,2,3-triazole moiety, in particular, is a pharmacophore of high relevance, often leveraged in medicinal chemistry to enhance binding affinity and metabolic stability. The 5-(cyclopropylmethyl) modification further augments lipophilicity, a critical factor in optimizing drug permeability across biological membranes. This compound’s aldehyde functional group also offers a reactive handle for further derivatization, enabling the creation of libraries for high-throughput screening.

From an industrial perspective, CAS No. 2172547-76-9 has garnered attention for its potential role in developing crop protection agents. The 3-methoxy-2-methylpropyl side chain may contribute to systemic activity in plants, a feature highly sought after in modern agrochemicals. With the global push toward sustainable agriculture, compounds like this are being explored for their efficacy against resistant pests while minimizing environmental impact. Computational studies suggest that its structural motifs could interact with key enzymatic targets in pathogens, offering a blueprint for next-generation green chemistry solutions.

The synthesis of 5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde typically involves multi-step organic reactions, including cycloaddition and functional group interconversion. Recent advancements in flow chemistry have streamlined its production, reducing waste and improving yield—a nod to the principles of green synthesis. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a non-negotiable requirement for preclinical studies. These methodologies are frequently discussed in forums focusing on organic synthesis optimization, reflecting the compound’s alignment with cutting-edge research trends.

In the context of drug discovery, this compound’s molecular weight (279.34 g/mol) and logP (predicted ~2.5) position it within the "drug-like" chemical space, per Lipinski’s rule of five. Its potential as a kinase inhibitor scaffold is under investigation, particularly in oncology, where triazole-based drugs like Letrozole have already demonstrated clinical success. Researchers are also probing its utility in neurodegenerative disease models, given the cyclopropyl group’s ability to modulate CNS penetration—a hot topic in blood-brain barrier research.

For those sourcing CAS No. 2172547-76-9, quality benchmarks such as ≥95% purity (by HPLC) and stringent residual solvent limits are essential. Suppliers often highlight these specifications to cater to GMP-compliant applications, a priority for pharmaceutical clients. Storage recommendations typically advise protection from light and moisture at -20°C to preserve the aldehyde functionality, a detail critical for end-users planning long-term stability studies.

Looking ahead, the intersection of computational modeling and synthetic chemistry will likely unlock new applications for this compound. Its structure-activity relationship (SAR) profile remains a rich area for exploration, especially in the era of AI-driven drug design. As the scientific community continues to prioritize molecular diversity and sustainable synthesis, 5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde stands poised to contribute meaningfully to these evolving narratives.